Cas no 917951-62-3 (Butanoic acid, 2,3,4,4,4-pentafluoro-3-(trifluoromethyl)-)

• Product Name: Butanoic acid, 2,3,4,4,4-pentafluoro-3-(trifluoromethyl)-
• CAS No: 917951-62-3
• MF: C₅H₂F₈O₂
• MW: 246.055409908295
• CID: 781441
• PubChem ID: 71427991
• Update Time: 2025-04-19

Butanoic acid, 2,3,4,4,4-pentafluoro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,3,4,4,4-pentafluoro-3-(trifluoromethyl)-
• 2,3,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid
• 917951-62-3
• NS00108848
• DTXSID00846723

• Inchi： 1S/C5H2F8O2/c6-1(2(14)15)3(7,4(8,9)10)5(11,12)13/h1H,(H,14,15)
• InChI Key： JLRPXCDIADORQL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)C(C(=O)O)F

Computed Properties

• Exact Mass: 245.99270460g/mol
• Monoisotopic Mass: 245.99270460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų